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Compound of Interest

Compound Name: 2,5-Diiodopyridine

Cat. No.: B048462

Essential Safety and Handling Guide for 2,5-
Diiodopyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
2,5-Diiodopyridine. The following procedures are based on established safety protocols for
handling hazardous solid chemicals and halogenated organic compounds. Adherence to these
guidelines is essential for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Data

2,5-Diiodopyridine is a hazardous substance that requires careful handling to prevent
exposure. The primary hazards include skin and eye irritation, potential for allergic reactions,
and respiratory irritation.[1]
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Hazard Classification

Description

Acute Toxicity, Oral

Harmful if swallowed.[1][2]

Skin Corrosion/Irritation

Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation

Causes serious eye damage.[1][2]

Respiratory Sensitization

May cause allergy or asthma symptoms or
breathing difficulties if inhaled.[1][2]

Skin Sensitization

May cause an allergic skin reaction.[1][2]

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.[1][2]

Physical and Chemical Properties

CAS Number 116195-81-4
Molecular Formula CsHsl2N
Molecular Weight 330.89 g/mol
Appearance Solid

Melting Point 152-155 °C

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical lines of defense against exposure to

2,5-Diiodopyridine. The following table summarizes the recommended PPE for handling this

compound.
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PPE Category

Specifications and
Item
Remarks

Eye and Face Protection

Chemical splash goggles are

mandatory. A face shield
Safety Goggles and Face

) should be worn over safety
Shield

goggles when there is a risk of

splashing or dust generation.

Hand Protection

Butyl rubber or Viton/butyl
gloves are recommended for
extended contact. While nitrile
gloves offer some protection,
they are not recommended for
prolonged handling of pyridine-
Chemical-Resistant Gloves based compounds. Always
inspect gloves for damage
before use and change them
immediately upon
contamination. Double gloving
is recommended for high-risk

tasks.

Body Protection

A flame-retardant lab coat

should be worn and fully

buttoned to cover as much
Laboratory Coat ] ] )

skin as possible. Clothing worn

underneath should be made of

natural fibers like cotton.

Foot Protection

Shoes that fully cover the feet

are required. Perforated
Closed-Toe Shoes shoes, sandals, and open-toed

footwear are not permitted in

the laboratory.

Respiratory Protection

NIOSH-Approved Respirator Use of this chemical should be
conducted in a well-ventilated
area, preferably within a

chemical fume hood. If
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engineering controls are
insufficient to maintain
exposure below permissible
limits, a NIOSH-approved air-
purifying respirator with an
Organic Vapor (OV) cartridge,
or a combination cartridge for
organic vapors and iodine,

should be used.

Operational Plan: Safe Handling Protocol

A systematic approach to handling 2,5-Diiodopyridine is crucial for minimizing the risk of
exposure. The following step-by-step protocol should be followed.

Pre-Handling Preparation

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 2,5-Diiodopyridine.

» Designate a Work Area: All handling of 2,5-Diiodopyridine should occur in a designated
area, such as a chemical fume hood, to control the release of dust and vapors.

o Assemble and Inspect PPE: Ensure all necessary PPE is available and in good condition.

» Prepare Emergency Equipment: Confirm that a safety shower, eyewash station, and
appropriate fire extinguisher are readily accessible.

Handling Procedures

e Engineering Controls: All weighing and transfers of 2,5-Diiodopyridine should be conducted
in a certified chemical fume hood.

o Personal Protective Equipment: Don the appropriate PPE as outlined in the table above
before handling the chemical.

» Dispensing: Use a spatula or other appropriate tool to handle the solid material. Avoid
creating dust.
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» Container Management: Keep the container of 2,5-Diiodopyridine tightly closed when not in
use.

Post-Handling Procedures

o Decontamination: Clean the work surface and any equipment used with an appropriate
solvent.

e Hand Washing: Thoroughly wash hands and any exposed skin with soap and water after
handling is complete.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items in the designated hazardous waste container.

Disposal Plan

Proper disposal of 2,5-Diiodopyridine and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation

e Halogenated Waste: 2,5-Diiodopyridine is a halogenated organic compound and must be
disposed of in a designated halogenated organic waste container. Do not mix with non-
halogenated waste.

Containerization

o Waste Containers: Use a clearly labeled, leak-proof container for all 2,5-Diiodopyridine
waste. The label should include "Hazardous Waste," the full chemical name, and associated
hazard symbols.

o Contaminated Materials: All items that have come into contact with 2,5-Diiodopyridine,
including gloves, weigh boats, and absorbent materials, must be disposed of as hazardous
waste.

Storage and Collection
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o Storage: Store the hazardous waste container in a designated, well-ventilated, and secure

area.

e Pickup: Contact your institution's Environmental Health and Safety (EHS) department to
arrange for the collection and disposal of the hazardous waste.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 2,5-
Diiodopyridine.
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Safe Handling and Disposal Workflow for 2,5-Diiodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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